Cas no 14630-40-1 (Bis(trimethylsilyl)acetylene)

• Product Name: Bis(trimethylsilyl)acetylene
• CAS No: 14630-40-1
• MF: C₈H₁₈Si₂
• MW: 170.399524211884
• MDL: MFCD00008276
• CID: 49878
• PubChem ID: 84564
• Update Time: 2025-04-18

Bis(trimethylsilyl)acetylene Chemical and Physical Properties

Names and Identifiers

• Bis(trimethylsilyl)acetylene
• BTMSA
• BSTMA
• 1,2-Bis(trimethylsilyl)ethyne
• 2,5-Disilahex-3-yne, 2,2,5,5-tetramethyl-
• 1,2-Bis(trimethylsilyl)acetylene
• 1,2-Bis-trimethylsilanyl-ethyne
• trimethyl(2-trimethylsilylethynyl)silane
• TIMTEC-BB SBB008997
• Bis(trimethylsilyl)ethyne
• Ethynylbistrimethylsilanel
• 5-Fluoro-2-methoxy-phenylamine
• Acetylene, bis(trimethylsilyl)-

• MDL： MFCD00008276
• Inchi： 1S/C8H18Si2/c1-9(2,3)7-8-10(4,5)6/h1-6H3
• InChI Key： ZDWYFWIBTZJGOR-UHFFFAOYSA-N
• SMILES： [Si](C#C[Si](C)(C)C)(C)(C)C
• BRN： 906870

Computed Properties

• Exact Mass: 170.09500
• Monoisotopic Mass: 170.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Liquid
• Density: 0.752 g/mL at 25 °C(lit.)
• Melting Point: 21-24 °C (lit.)
• Boiling Point: 136-137 °C(lit.)
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: n20/D 1.427(lit.)
• Water Partition Coefficient: May decompose OSE
• PSA: 0.00000
• LogP: 2.74460
• Solubility: Not determined

Bis(trimethylsilyl)acetylene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R11; R36/37/38
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons